2-[3-oxo-8-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-(3-oxo-8-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H24N6O2/c1-14(2)15-5-7-16(8-6-15)22-17(27)13-26-20(28)25-12-9-21-18(19(25)23-26)24-10-3-4-11-24/h5-9,12,14H,3-4,10-11,13H2,1-2H3,(H,22,27)
• InChI Key: SDGPWFVCVWUALA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)N4CCCC4
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a [1,2,4]triazolo[4,3-a]pyrazine moiety, which is a fused ring system containing triazole and pyrazine rings.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds are generally synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring systems and functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, pyrrolidine compounds can undergo a variety of reactions due to the presence of the nitrogen atom in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the pyrrolidine ring could enhance the compound’s solubility and stability.

Scientific Research Applications

Synthesis and Biological Assessment

Researchers have been actively engaged in synthesizing novel heterocycles, including triazolo[4,3-a]pyrazines, due to their interesting biological properties. For instance, the synthesis and insecticidal assessment against Spodoptera littoralis highlight the potential agricultural applications of these compounds (Fadda et al., 2017)[https://consensus.app/papers/synthesis-assessment-heterocycles-incorporating-moiety-fadda/71d4c0724f8951d1a1ef5dbc3cf08fa8/?utm_source=chatgpt]. Similarly, compounds bearing 1,2,4-oxadiazole cycles have been synthesized and assessed for various biological activities, suggesting their applicability in developing novel therapeutic agents (Karpina et al., 2019)[https://consensus.app/papers/synthesis-assessment-karpina/d5693f2021255eb991dd9b718e9f1542/?utm_source=chatgpt].

Antimicrobial Activity

The antimicrobial activity of new heterocycles incorporating antipyrine moiety has been explored, presenting a promising avenue for the development of new antimicrobial agents (Bondock et al., 2008)[https://consensus.app/papers/synthesis-activity-heterocycles-incorporating-bondock/99e04418a2e95e04bab5afbdbd2ca141/?utm_source=chatgpt]. Such studies are pivotal for identifying new compounds that could address the rising concern of antimicrobial resistance.

Facile and Efficient Synthesis Techniques

Innovative synthesis techniques have been developed to create a new class of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine derivatives, demonstrating the versatility and potential for further exploration of these compounds in scientific research (Ibrahim et al., 2011)[https://consensus.app/papers/acylation-heteroaromatic-amines-facile-efficient-ibrahim/f2e17706b26952d2a92342ba6b6294c4/?utm_source=chatgpt].

Potential as Inhibitors and Antimicrobial Agents

The exploration of 5,6-dihydro-(9H)-pyrazolo[3,4-c]-1,2,4-triazolo[4,3-alpha]pyridines as potent inhibitors of human eosinophil phosphodiesterase indicates the therapeutic potential of these compounds in treating inflammatory diseases (Duplantier et al., 2007)[https://consensus.app/papers/series-duplantier/6ca31e30a60451a99736a8cbd25279ae/?utm_source=chatgpt].

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring , which is a common feature in many biologically active compounds. Pyrrolidine derivatives have been found to interact with a variety of targets, including receptors and enzymes . .

Mode of Action

The mode of action would depend on the specific targets of the compound. Pyrrolidine derivatives can interact with their targets in a variety of ways, often involving binding to a specific site on the target molecule, which can lead to changes in the target’s activity .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, if the compound targets an enzyme involved in a particular metabolic pathway, it could potentially affect that pathway .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on its specific chemical structure. Pyrrolidine derivatives are known for their ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage due to the non-planarity of the ring .

Future Directions

Future research could focus on exploring the biological activity of this compound and optimizing its properties for potential therapeutic applications. The design of new pyrrolidine compounds with different biological profiles is a promising area in medicinal chemistry.